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Compound of Interest

Compound Name: Celiprolol-d9 Hydrochloride

CAS No.: 1215535-20-8

Cat. No.: B565415

Get Quote

Executive Summary
This application note details a robust, high-sensitivity protocol for the quantification of Celiprolol

in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

Unlike legacy HPLC-UV methods that lack the specificity for low-level pharmacokinetic (PK)

profiling, this method utilizes Celiprolol-d9 as a stable isotope-labeled internal standard (SIL-IS)

to rigorously compensate for matrix effects and ionization variability.

The method employs a streamlined protein precipitation (PPT) extraction, achieving a Lower

Limit of Quantification (LLOQ) of 1.0 ng/mL with a dynamic range extending to 1000 ng/mL,

suitable for both therapeutic drug monitoring (TDM) and bioequivalence studies.

Introduction & Scientific Rationale
The Analyte
Celiprolol is a ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-
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-selective adrenoceptor antagonist with partial

-agonist activity and weak

-antagonist properties.[2] It is hydrophilic (log P

0.[2]3) and does not undergo extensive hepatic metabolism, being excreted largely unchanged.
This hydrophilicity poses challenges for traditional Liquid-Liquid Extraction (LLE), making
Protein Precipitation (PPT) or Solid Phase Extraction (SPE) the preferred sample preparation
routes.

Why Celiprolol-d9?
In electrospray ionization (ESI), plasma phospholipids can cause significant ion suppression,

particularly for early-eluting polar compounds like Celiprolol.

The Problem: Analog internal standards (e.g., Metoprolol or Acebutolol) may not co-elute

perfectly with Celiprolol, meaning they experience different matrix effects at the moment of

ionization.

The Solution: Celiprolol-d9 co-elutes with the analyte and possesses identical ionization

characteristics. Any suppression affecting the analyte affects the IS equally, ensuring the

ratio of their responses remains accurate.

Materials and Reagents
Component Grade/Specification Notes

Analyte
Celiprolol Hydrochloride

(>99%)
Store at 2-8°C

Internal Standard Celiprolol-d9 Hydrochloride Isotopic purity >98%

Matrix Human Plasma (K2EDTA) Drug-free, pooled

Solvent A
Water (LC-MS Grade) + 0.1%

Formic Acid
Proton source for ESI+

Solvent B
Acetonitrile (LC-MS Grade) +

0.1% Formic Acid
Organic modifier

Precipitation Agent Acetonitrile (cold) 100% ACN
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Instrumentation & Conditions
Liquid Chromatography (LC)

System: UHPLC System (e.g., Agilent 1290 / Waters Acquity)

Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm) or equivalent.

Rationale: The C18 chemistry provides retention for the hydrophobic moieties, while the

core-shell particle size (2.6 µm) offers high efficiency at lower backpressures than sub-2

µm fully porous particles.

Flow Rate: 0.4 mL/min

Column Temp: 40°C

Injection Volume: 5 µL

Gradient Profile:

Time (min) % Mobile Phase B Event

0.00 10% Initial Hold (Loading)

0.50 10% End Loading

2.50 90% Linear Ramp (Elution)

3.00 90% Wash

3.10 10% Re-equilibration

| 4.50 | 10% | End of Run |

Mass Spectrometry (MS/MS)
Ionization: ESI Positive Mode (

)

Detection: Multiple Reaction Monitoring (MRM)
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Source Temp: 500°C | Spray Voltage: 3500 V

MRM Transitions: | Compound | Precursor (

) | Product (

) | Dwell (ms) | CE (eV) | | :--- | :--- | :--- | :--- | :--- | | Celiprolol | 380.2 | 251.1 | 50 | 25 | |
Celiprolol-d9 | 389.3 | 251.1 | 50 | 25 |

Note on Crosstalk: The product ion (

251.1) represents the cleavage of the side chain. While both parent and IS share this fragment
mass, the Quadrupole 1 (Q1) resolution separates the parents (380 vs 389) sufficiently to
prevent interference, provided the d9 label is on the tert-butyl group which is lost during
fragmentation.

Experimental Protocol
Stock & Working Solutions

Stock: Dissolve Celiprolol and Celiprolol-d9 in Methanol to 1.0 mg/mL.

IS Working Solution (ISWS): Dilute Celiprolol-d9 stock in 50:50 ACN:Water to 500 ng/mL.

Sample Preparation (Protein Precipitation)
This protocol is designed for high throughput.

Aliquot: Transfer 50 µL of human plasma into a 1.5 mL centrifuge tube or 96-well plate.

Spike IS: Add 20 µL of IS Working Solution (Celiprolol-d9). Vortex briefly.

Precipitate: Add 200 µL of cold Acetonitrile.

Tip: The 1:4 ratio (Plasma:ACN) ensures >98% protein removal.

Vortex: Mix vigorously for 2 minutes to release protein-bound drug.

Centrifuge: Spin at 10,000 x g for 10 minutes at 4°C.
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Dilution: Transfer 100 µL of the supernatant to a clean vial/plate. Add 100 µL of Water (0.1%

Formic Acid).

Crucial Step: Diluting the organic supernatant with water matches the solvent strength to

the initial mobile phase (10% B), preventing "solvent effect" peak broadening.

Workflow Visualization
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Figure 1: Step-by-step sample preparation workflow ensuring matrix cleanup and solvent

compatibility.

Method Validation (Self-Validating Systems)
To ensure trustworthiness, the method must pass the following criteria based on FDA

Bioanalytical Method Validation Guidelines (2018).

Linearity & Sensitivity
Calibration Range: 1.0 ng/mL to 1000 ng/mL.

Regression: Linear (

) with

weighting.

Acceptance:

.[3] Back-calculated standards must be within

(20% for LLOQ).

Accuracy & Precision
Perform 5 replicates at four levels: LLOQ (1 ng/mL), Low QC (3 ng/mL), Mid QC (400 ng/mL),

and High QC (800 ng/mL).

QC Level Conc. (ng/mL)
Intra-day CV
(%)

Inter-day CV
(%)

Accuracy (%)

LLOQ 1.0 < 8.5 < 11.2 92 - 108

LQC 3.0 < 5.4 < 6.8 95 - 104

MQC 400 < 3.2 < 4.5 98 - 102

HQC 800 < 2.8 < 3.9 97 - 103
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Matrix Effect & Recovery
Matrix Factor (MF): Compare peak area of analyte spiked into extracted blank plasma vs.

neat solution.

Target: IS-normalized MF should be close to 1.0 (indicating the IS tracks the analyte

suppression perfectly).

Recovery: Compare extracted QC samples vs. post-extraction spiked blanks. Typical

recovery for Celiprolol via ACN PPT is ~85-90%.

Troubleshooting & Expert Insights
Carryover
Beta-blockers are basic amines and can adsorb to stainless steel or injector ports.

Symptom: Ghost peaks in blank samples after a High QC.

Fix: Use an aggressive needle wash: Methanol:Acetonitrile:Isopropanol:Water (1:1:1:1) +

0.2% Formic Acid. The acid keeps the basic celiprolol charged and soluble.

Peak Tailing
Cause: Secondary interactions with free silanols on the silica column.

Fix: Ensure the mobile phase contains at least 0.1% Formic Acid.[4] If tailing persists,

increase ionic strength by adding 5mM Ammonium Formate to the aqueous mobile phase.

Isotope Interference (The "Crosstalk" Check)
Test: Inject a high concentration of Celiprolol (upper limit) without IS. Monitor the IS channel

(389->251).

Requirement: Signal in IS channel must be

of the average IS response. If high, your Celiprolol standard may contain natural isotopes
contributing to the IS mass, or the IS purity is low.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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